2,2-bis(tosyloxymethyl)propane-1,3-diyl bis(4-methylbenzenesulfonate)
2,2-bis(tosyloxymethyl)propane-1,3-diyl bis(4-methylbenzenesulfonate)
Brand Name:
Vulcanchem
CAS No.:
1522-89-0
VCID:
VC0175435
InChI:
InChI=1S/C33H36O12S4/c1-25-5-13-29(14-6-25)46(34,35)42-21-33(22-43-47(36,37)30-15-7-26(2)8-16-30,23-44-48(38,39)31-17-9-27(3)10-18-31)24-45-49(40,41)32-19-11-28(4)12-20-32/h5-20H,21-24H2,1-4H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC(COS(=O)(=O)C2=CC=C(C=C2)C)(COS(=O)(=O)C3=CC=C(C=C3)C)COS(=O)(=O)C4=CC=C(C=C4)C
Molecular Formula:
C33H36O12S4
Molecular Weight:
752.9 g/mol
2,2-bis(tosyloxymethyl)propane-1,3-diyl bis(4-methylbenzenesulfonate)
CAS No.: 1522-89-0
Main Products
VCID: VC0175435
Molecular Formula: C33H36O12S4
Molecular Weight: 752.9 g/mol
| CAS No. | 1522-89-0 |
|---|---|
| Product Name | 2,2-bis(tosyloxymethyl)propane-1,3-diyl bis(4-methylbenzenesulfonate) |
| Molecular Formula | C33H36O12S4 |
| Molecular Weight | 752.9 g/mol |
| IUPAC Name | [3-(4-methylphenyl)sulfonyloxy-2,2-bis[(4-methylphenyl)sulfonyloxymethyl]propyl] 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C33H36O12S4/c1-25-5-13-29(14-6-25)46(34,35)42-21-33(22-43-47(36,37)30-15-7-26(2)8-16-30,23-44-48(38,39)31-17-9-27(3)10-18-31)24-45-49(40,41)32-19-11-28(4)12-20-32/h5-20H,21-24H2,1-4H3 |
| Standard InChIKey | KBTUOVZRXXHLOB-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(COS(=O)(=O)C2=CC=C(C=C2)C)(COS(=O)(=O)C3=CC=C(C=C3)C)COS(=O)(=O)C4=CC=C(C=C4)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(COS(=O)(=O)C2=CC=C(C=C2)C)(COS(=O)(=O)C3=CC=C(C=C3)C)COS(=O)(=O)C4=CC=C(C=C4)C |
| Synonyms | 2,2-bis(tosyloxymethyl)propane-1,3-diyl bis(4-methylbenzenesulfonate) |
| PubChem Compound | 301538 |
| Last Modified | Nov 11 2021 |
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